Cas no 2877676-18-9 (4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine)

• Product Name: 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine
• CAS No: 2877676-18-9
• MF: C₁₅H₁₉BrClN₃O₂
• MW: 388.687261819839
• CID: 5329286
• PubChem ID: 165433880
• Update Time: 2025-11-02

4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• [1-(3-Bromo-5-chloro-2-pyridinyl)-4-piperidinyl]-4-morpholinylmethanone
• F6806-7165
• AKOS040881717
• 4-[1-(3-bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine
• 2877676-18-9
• 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine

• Inchi： 1S/C15H19BrClN3O2/c16-13-9-12(17)10-18-14(13)19-3-1-11(2-4-19)15(21)20-5-7-22-8-6-20/h9-11H,1-8H2
• InChI Key： NNSUXCLXTTYJMC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1N1CCC(C(N2CCOCC2)=O)CC1)Cl

Computed Properties

• Exact Mass: 387.03492g/mol
• Monoisotopic Mass: 387.03492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.2±50.0 °C(Predicted)
• pka: 4.02±0.39(Predicted)

Additional information on 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine

Comprehensive Guide to 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine (CAS No. 2877676-18-9)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine (CAS 2877676-18-9) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyridine core with bromo and chloro substituents, coupled with piperidine and morpholine moieties, offers unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly searching for detailed information on its synthesis, properties, and potential uses, particularly in drug discovery and crop protection.

The molecular structure of 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine combines several pharmacophoric elements that contribute to its biological activity. The presence of both halogen atoms (bromine and chlorine) enhances its binding affinity to target proteins, while the piperidine-carbonyl-morpholine segment improves solubility and bioavailability. These characteristics have led to its exploration in the development of novel therapeutic agents, especially in areas such as central nervous system (CNS) disorders and infectious diseases, which are currently hot topics in medical research.

From a synthetic chemistry perspective, CAS 2877676-18-9 presents interesting challenges and opportunities. The compound can be synthesized through multi-step organic reactions, including Buchwald-Hartwig amination and carbonylative coupling, which are widely discussed in recent literature. Its heterocyclic scaffold is particularly relevant to modern fragment-based drug design strategies, making it a frequent subject in patents and research papers. For laboratory professionals, understanding the structure-activity relationship (SAR) of this molecule is crucial for optimizing its performance in various applications.

The potential applications of 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine extend beyond pharmaceuticals. In agrochemical research, similar halogenated pyridine derivatives have shown promise as pesticide intermediates or plant growth regulators. While this specific compound's agricultural uses are still under investigation, the growing demand for eco-friendly crop protection solutions has increased interest in such innovative chemical structures. Researchers are particularly examining how the morpholine component might influence systemic movement in plants.

Quality control and analytical characterization of 2877676-18-9 are critical aspects for manufacturers and end-users. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to verify the compound's purity and identity. The bromo-chloro substitution pattern on the pyridine ring creates a distinct spectroscopic fingerprint that facilitates quality assessment. These analytical considerations are especially important given the current industry focus on high-purity intermediates for drug development.

Market trends indicate growing demand for specialized pharmaceutical intermediates like 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine. The compound's unique structure positions it well in the expanding market for targeted therapeutics and precision agrochemicals. Suppliers are noting increased inquiries from research institutions and pharmaceutical companies exploring its potential in kinase inhibitor development—a particularly active area in oncology research. The halogenated heterocycle component is also attracting attention in materials science applications.

From a regulatory standpoint, while CAS 2877676-18-9 is not currently classified as hazardous under major chemical inventories, proper handling procedures should always be followed. The scientific community's focus on green chemistry principles has spurred interest in developing more sustainable synthetic routes for such compounds. This aligns with broader industry movements toward environmentally benign chemical processes—a topic frequently searched by professionals in the field.

Future research directions for 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine may explore its potential in bioconjugation chemistry or as a proteolysis targeting chimera (PROTAC) component. The compound's modular structure allows for various modifications, making it a versatile building block in medicinal chemistry. These applications connect with current scientific trends toward targeted protein degradation and next-generation therapeutics, ensuring continued interest in this chemical entity.

For researchers working with 2877676-18-9, proper storage conditions are essential to maintain stability. The compound should typically be kept in anhydrous environments at controlled temperatures, as the carbonyl group and halogen substituents may be sensitive to moisture and heat. These practical considerations are often searched by laboratory technicians and process chemists working with similar compounds.

In conclusion, 4-[1-(3-Bromo-5-chloropyridin-2-yl)piperidine-4-carbonyl]morpholine represents an important chemical entity with diverse potential applications. Its unique combination of halogenated aromatic and aliphatic heterocyclic features makes it valuable for pharmaceutical and agrochemical research. As the scientific community continues to explore structure-based drug design and sustainable chemistry, compounds like this will undoubtedly play significant roles in advancing these fields. The growing body of research and patent activity surrounding CAS 2877676-18-9 suggests it will remain a compound of interest for years to come.